9,11-Epoxy-17-hydroxy-3-oxo-pregn-4-ene-7,21-dicarboxylic acid, gamma-lactone, (7alpha,11alpha,17alpha)-
Overview
Description
This compound is also known as Eplerenone . It is a synthetic steroid and an aldosterone antagonist used as an adjunct in the management of chronic heart failure .
Molecular Structure Analysis
The empirical formula of Eplerenone is C24H30O6 . Its molecular weight is 414.49 . The IUPAC name for this compound is (7β,11α,17α)-9,11-Epoxy-17-hydroxy-3-oxo-pregn-4-ene-7,21-dicarboxylic Acid γ-Lactone .
Physical And Chemical Properties Analysis
Eplerenone is a white solid . It has a melting point of 256-258°C and a predicted boiling point of 597.9±50.0 °C . Its predicted density is 1.31±0.1 g/cm3 .
Scientific Research Applications
Steroidal Spirolactones as Aldosterone Antagonists
A study by Weier and Hofmann (1975) explored various esters of this compound for their potential as aldosterone antagonists. They synthesized a range of esters and found that some, such as the methyl, ethyl, and isopropyl esters, displayed good oral and subcutaneous activity. This research is significant in understanding the structure-activity relationships of these compounds (Weier & Hofmann, 1975).
Stability of Aldosterone in Alkaline Conditions
Kirk and Miller (1982) conducted a study on the stability of aldosterone under alkaline conditions. They discovered that aldosterone rearranges to form various isomeric compounds, including one identified as 11 beta, 18;18,21-diepoxy-20,21-dihydroxypregn-4-en-3-one. This study contributes to the broader understanding of the chemical properties and stability of steroidal compounds under different conditions (Kirk & Miller, 1982).
Synthesis of Non-aromatic Erythrina Alkaloids
Tsuda et al. (1992) investigated the treatment of the epoxy-acid with acidic reagents, leading to the production of various products, including hydroxy-γ- and δ-lactones. Their work contributes to the field of synthetic organic chemistry, particularly in the synthesis of complex lactone structures (Tsuda, Hosoi, Mohri, & Isobe, 1992).
Synthesis and Chemical Properties of Bile Acid Metabolites
Iida et al. (2002) synthesized epimeric trihydroxy derivatives of this compound, exploring their chemical properties. Their research provides insights into the synthesis and functionalization of complex steroidal structures (Iida et al., 2002).
Stereoselective Synthesis of 7β-Carbamoyl-4,5α-epoxymorphinan
Fujii et al. (2004) demonstrated the stereoselective synthesis of 7beta-Carbamoyl-4,5alpha-epoxymorphinans from a 7alpha-carboxylate intermediate. This research is important in the field of medicinal chemistry, particularly in the synthesis of novel opioid receptor ligands (Fujii, Hirano, Uchiro, Kawamura, & Nagase, 2004).
Safety And Hazards
properties
IUPAC Name |
(1R,2S,9R,10R,11S,14R,15S,17R)-2,15-dimethyl-5,5'-dioxospiro[18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadec-6-ene-14,2'-oxolane]-9-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H28O6/c1-20-6-3-13(24)9-12(20)10-14(19(26)27)18-15-4-7-22(8-5-17(25)29-22)21(15,2)11-16-23(18,20)28-16/h9,14-16,18H,3-8,10-11H2,1-2H3,(H,26,27)/t14-,15+,16-,18+,20+,21+,22-,23-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLTCRAGDAAVKPG-ALROZPJCSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CCC(=O)C=C1CC(C3C24C(O4)CC5(C3CCC56CCC(=O)O6)C)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@]12CCC(=O)C=C1C[C@H]([C@@H]3[C@]24[C@H](O4)C[C@]5([C@H]3CC[C@@]56CCC(=O)O6)C)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
9,11-Epoxy-17-hydroxy-3-oxo-pregn-4-ene-7,21-dicarboxylic acid, gamma-lactone, (7alpha,11alpha,17alpha)- | |
CAS RN |
209253-82-7 | |
Record name | 9,11-Epoxy-17-hydroxy-3-oxo-pregn-4-ene-7,21-dicarboxylic acid, gamma-lactone, (7alpha,11alpha,17alpha)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0209253827 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | EPLERENONE 7-CARBOXYLIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/082VBP8OQR | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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